7,8-Dihydroxy-4'-methoxyisoflavone
7,8-Dihydroxy-4'-methoxyisoflavone
Retusin(dalbergia) belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, retusin(dalbergia) is considered to be a flavonoid lipid molecule. Retusin(dalbergia) is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
37816-19-6
VCID:
VC0190402
InChI:
InChI=1S/C16H12O5/c1-20-10-4-2-9(3-5-10)12-8-21-16-11(14(12)18)6-7-13(17)15(16)19/h2-8,17,19H,1H3
SMILES:
COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)O
Molecular Formula:
C16H12O5
Molecular Weight:
284.26 g/mol
7,8-Dihydroxy-4'-methoxyisoflavone
CAS No.: 37816-19-6
Natural Products
VCID: VC0190402
Molecular Formula: C16H12O5
Molecular Weight: 284.26 g/mol
| CAS No. | 37816-19-6 |
|---|---|
| Product Name | 7,8-Dihydroxy-4'-methoxyisoflavone |
| Molecular Formula | C16H12O5 |
| Molecular Weight | 284.26 g/mol |
| IUPAC Name | 7,8-dihydroxy-3-(4-methoxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C16H12O5/c1-20-10-4-2-9(3-5-10)12-8-21-16-11(14(12)18)6-7-13(17)15(16)19/h2-8,17,19H,1H3 |
| Standard InChIKey | DLXIJJURUIXRFK-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)O |
| Description | Retusin(dalbergia) belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, retusin(dalbergia) is considered to be a flavonoid lipid molecule. Retusin(dalbergia) is considered to be a practically insoluble (in water) and relatively neutral molecule. |
| Synonyms | Retusin; 7,8-Dihydroxy-4'-methoxyisoflavone |
| PubChem Compound | 5481240 |
| Last Modified | Nov 11 2021 |
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